Reference Substances reference standards | Vulcanchem Reference substances are materials containing a precisely known concentration of a substance for use in quantitative analysis. A reference standard provides a reference that can be used to determine unknown concentrations or to calibrate analytical instruments. Reference substances are used to help ensure the identity, potency, quality and purity of products. This is accomplished by analyzing the substance against its qualified reference standard.

VCID Product Name CAS No. MF
VC0017710 1-Desmethyl 2-Methyl Granisetron (Granisetron Impurity A) 127472-42-8 C18H24N4O
VC0017754 2-(2,4-Dichlorophenyl)-2-(1H-imidazol-1-ylmethyl)-1,3-dioxolan-4-yl)methyl 4-methylbenzenesulfonate 134071-44-6 C₂₁H₂₀Cl₂N₂O₅S
VC0017709 Kifunensine Diacetonide 134234-43-8 C14H20N2O6
VC0017741 5-Formylfuran-2-carboxylic Acid 13529-17-4 C6H4O4
VC0017705 N-Desmethyl Sildenafil 139755-82-1 C21H28N6O4S
VC0017718 N-Phenylnicotinamide 1752-96-1 C12H10N2O
VC0017700 5-Amino-3,4-dimethylisoxazole 19947-75-2 C5H8N2O
VC0017738 (3R)-Hydroxymethylmorpholine 211053-49-5 C5H11NO2
VC0017737 (R)-3-Hydroxymethylmorpholine-4-carboxylic Acid tert-Butyl Ester 215917-99-0 C10H19NO4
VC0017719 4-(Trifluoromethylsulfonyl)benzyl Alcohol 219872-98-7 C8H7F3O3S
VC0017722 Ergosterol Acetate 2418-45-3 C₃₀H₄₆O₂
VC0017750 2-(1-Methyl-1H-imidazol-5-yl)ethanamine dihydrochloride 36475-47-5 C6H13Cl2N3
VC0017717 4,4’-Dinitro-2-biphenylamine 51787-75-8 C12H9N3O4
VC0017713 6-Phenylphenathridine-3,8-diamine 52009-64-0 C19H15N3
VC0017729 Methyl 2,3,5-Tri-O-acetyl-D-ribofuranoside 52554-28-6 C12H18O8
VC0017692 3-Aminopyridine-2-carboxaldehyde 55234-58-7 C6H6N2O
VC0017712 3,8-Bis(ethoxycarbonylamino)-5-(3-bromopropyl)-6-phenyl-phenanthridinium Bromide 62113-49-9 C28H29Br2N3O4
VC0017711 N,N’-(6-Phenylphenanthridine-3,8-diyl)-bis-ethyl Carbamate 62895-39-0 C25H23N3O4
VC0017747 1-Acetyl-4-(4-hydroxyphenyl)piperazine 67914-60-7 C12H16N2O2
VC0017725 1,3,4,6-Tetra-O-acetyl-2-deoxy-D-glucopyranose 69515-91-9 C14H20O9
VC0017701 [(4Ar,6S,7R,8S,8aR)-6-methoxy-2-phenyl-8-[(2S,3R,4S,5R,6R)-3,4,5-triacetyloxy-6-(acetyloxymethyl)oxan-2-yl]oxy-4,4a,6,7,8,8a-hexahydropyrano[3,2-d][1,3]dioxin-7-yl] benzoate 71238-93-2 C35H40O16
VC0017757 2-[(4R,5S,6S,7R,9R,10R,11E,13E,16S)-6-[(2S,3R,4R,5S,6R)-5-[(2S,4R,5R,6S)-4,5-Dihydroxy-4,6-dimethyloxan-2-yl]oxy-4-(dimethylamino)-3-hydroxy-6-methyloxan-2-yl]oxy-10-[(2R,5S,6R)-5-(dimethylamino)-6-methyloxan-2-yl]oxy-4-hydroxy-5-methoxy-9,16-dimethyl-2-oxo-1-oxacyclohexadeca-11,13-dien-7-yl]acetaldehyde 8025-81-8 C43H74N2O14 (Spiramycin I, R = H)
VC0017715 3,8-Dinitro-6-phenyl-phenanthridine 82921-86-6 C19H11N3O4
VC0017716 N-(4,4’-Dinitro-biphenyl-2-yl)benzamide 84682-33-7 C19H13N3O5
VC0017688 1-Methyl-6-Phenyl-1,3-Dihydro-2h-Imidazo[4,5-B]pyridin-2-One 914918-69-7 C13H11N3O